Cas no 2770495-66-2 (tert-butyl N-[(1-formyl-2,2-dimethylcyclopropyl)methyl]carbamate)

• Product Name: tert-butyl N-[(1-formyl-2,2-dimethylcyclopropyl)methyl]carbamate
• CAS No: 2770495-66-2
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5465218
• Update Time: 2025-06-09

tert-butyl N-[(1-formyl-2,2-dimethylcyclopropyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Z6304849797
• tert-butyl N-[(1-formyl-2,2-dimethylcyclopropyl)methyl]carbamate

• Inchi： 1S/C12H21NO3/c1-10(2,3)16-9(15)13-7-12(8-14)6-11(12,4)5/h8H,6-7H2,1-5H3,(H,13,15)
• InChI Key： XJNVOPNWCKSZTR-UHFFFAOYSA-N
• SMILES： O=CC1(CNC(=O)OC(C)(C)C)CC1(C)C

Computed Properties

• Exact Mass: 227.15214353 g/mol
• Monoisotopic Mass: 227.15214353 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.4
• Molecular Weight: 227.30

Additional information on tert-butyl N-[(1-formyl-2,2-dimethylcyclopropyl)methyl]carbamate

Comprehensive Overview of tert-butyl N-[(1-formyl-2,2-dimethylcyclopropyl)methyl]carbamate (CAS No. 2770495-66-2)

The compound tert-butyl N-[(1-formyl-2,2-dimethylcyclopropyl)methyl]carbamate (CAS No. 2770495-66-2) is a specialized carbamate derivative with a unique cyclopropyl structure. This molecule has garnered significant attention in pharmaceutical research and organic synthesis due to its potential as a building block for drug discovery. The presence of both formyl and tert-butyl carbamate functional groups makes it a versatile intermediate for constructing complex molecular architectures.

In recent years, the demand for cyclopropane-containing compounds like tert-butyl N-[(1-formyl-2,2-dimethylcyclopropyl)methyl]carbamate has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in its role as a precursor for bioactive molecules, especially those targeting enzyme inhibition and receptor modulation. The 2,2-dimethylcyclopropyl moiety is known to enhance metabolic stability, a critical factor in drug design.

The synthesis of CAS No. 2770495-66-2 typically involves multi-step organic reactions, including protection-deprotection strategies and cyclization techniques. Its formyl group allows for further functionalization, making it valuable for click chemistry and bioconjugation applications. These properties align with current trends in fragment-based drug discovery, where small, rigid scaffolds are prized for their ability to improve binding affinity.

From an analytical chemistry perspective, tert-butyl N-[(1-formyl-2,2-dimethylcyclopropyl)methyl]carbamate can be characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. Its stability under various pH conditions and solvent systems has been studied extensively, addressing common queries about its storage requirements and handling protocols in laboratory settings.

Environmental and green chemistry considerations are increasingly relevant for compounds like CAS No. 2770495-66-2. Researchers are exploring catalytic methods to optimize its production while minimizing waste. This aligns with broader industry goals of sustainable synthesis, a topic frequently searched in academic databases and patent literature.

In summary, tert-butyl N-[(1-formyl-2,2-dimethylcyclopropyl)methyl]carbamate represents a compelling case study in modern chemical innovation. Its structural features and reactivity profile continue to inspire applications across drug development, material science, and catalysis, making it a subject of ongoing investigation in peer-reviewed journals and industry reports.